5-Chloro-3-((2R,4S)-2-(2,5-difluorophenyl)-4-fluoropyrrolidin-1-yl)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[3,4-b]pyridine

• Molecular Formula: C22H26ClF3N4OSi
• Molecular Weight: 483.0 g/mol
• IUPAC Name: 2-[[5-chloro-3-[(2R,4S)-2-(2,5-difluorophenyl)-4-fluoropyrrolidin-1-yl]pyrazolo[3,4-b]pyridin-1-yl]methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C22H26ClF3N4OSi/c1-32(2,3)7-6-31-13-30-21-18(8-14(23)11-27-21)22(28-30)29-12-16(25)10-20(29)17-9-15(24)4-5-19(17)26/h4-5,8-9,11,16,20H,6-7,10,12-13H2,1-3H3/t16-,20+/m0/s1
• InChI Key: BYWLBSOAIVUJOC-OXJNMPFZSA-N
• Isomeric SMILES: C[Si](C)(C)CCOCN1C2=C(C=C(C=N2)Cl)C(=N1)N3C[C@H](C[C@@H]3C4=C(C=CC(=C4)F)F)F
• Canonical SMILES: C[Si](C)(C)CCOCN1C2=C(C=C(C=N2)Cl)C(=N1)N3CC(CC3C4=C(C=CC(=C4)F)F)F

Description

This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their broad pharmacological activities, including kinase inhibition, anti-inflammatory, and anticancer properties . The core structure consists of a fused pyrazole-pyridine system, with substitutions at key positions that modulate its physicochemical and biological properties:

• Position 1: A (2-(trimethylsilyl)ethoxy)methyl (SEM) group, which serves as a protecting group to enhance solubility and metabolic stability .
• Position 3: A stereochemically defined (2R,4S)-2-(2,5-difluorophenyl)-4-fluoropyrrolidine moiety, contributing to chiral recognition and target binding .
• Position 5: A chlorine atom, which enhances electrophilicity and influences intermolecular interactions .

The stereochemistry of the fluoropyrrolidine group is critical for its activity, as demonstrated in studies on analogous compounds targeting adenosine receptors and kinases . The SEM group is a strategic choice for drug development, balancing lipophilicity and bioavailability .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional differences between the target compound and its analogs:

Compound	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Pyrazolo[3,4-b]pyridine	- 5-Cl; 3-(2R,4S-fluoropyrrolidine); 1-SEM	Kinase inhibition (e.g., p38 MAPK), anti-inflammatory
5-(4-Chlorophenyl)-1-methyl-3-phenyl-3,6,8,9-tetrahydropyrazolo[3,4-b]thiopyrano[4,3-d]pyridine	Pyrazolo[3,4-b]thiopyranopyridine	- 5-(4-Cl-phenyl); 3-phenyl; thiopyran ring	Anxiolytic, xanthine oxidase inhibition
3-Nitro-5-(p-tolyl)-1H-pyrrolo[2,3-b]pyridine	Pyrrolo[2,3-b]pyridine	- 3-NO₂; 5-(p-tolyl)	Anticancer (moderate activity against leukemia cells)
5-(4-Methoxyphenyl)-3-nitro-1H-pyrrolo[2,3-b]pyridine	Pyrrolo[2,3-b]pyridine	- 3-NO₂; 5-(4-MeO-phenyl)	Antiproliferative (IC₅₀ = 8.2 µM in HeLa cells)
5-Fluoro-2-(1-(3-(3-fluoro-4-isopropoxyphenyl)-4-morpholino-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-4H-chromen-4-one	Pyrazolo[3,4-c]pyrimidine-chromene	- 5-F; morpholino; isopropoxy	PDE4 inhibition (anti-inflammatory, IC₅₀ = 0.3 nM)
5-Chloro-6-cyclopropyl-1-(2-fluorophenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid	Pyrazolo[3,4-b]pyridine	- 5-Cl; 6-cyclopropyl; 4-COOH	Antiviral (HCV protease inhibition, EC₅₀ = 0.7 µM)

Key Findings:

Substituent Effects on Activity: The fluoropyrrolidine group in the target compound enhances stereoselective binding to kinases compared to non-fluorinated analogs (e.g., 3-NO₂-pyrrolo[2,3-b]pyridines), which show weaker activity . Chlorine at position 5 improves target affinity over bromine or methyl groups, as seen in pyrazolo[3,4-b]pyridine derivatives .

Structural Flexibility vs. Rigidity: The SEM group in the target compound provides conformational flexibility, improving solubility relative to rigid thiopyran-fused analogs (e.g., pyrazolo[3,4-b]thiopyrano[4,3-d]pyridine) .

Stereochemical Influence :

• The (2R,4S) configuration in the fluoropyrrolidine moiety is critical for activity. Inversion of configuration reduces binding affinity by >10-fold in kinase assays .

Comparative Pharmacokinetics :

• Carboxylic acid derivatives (e.g., 5-Chloro-6-cyclopropyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid) exhibit shorter half-lives (t₁/₂ = 2.1 h) than the SEM-protected target compound (t₁/₂ = 6.8 h) due to rapid renal clearance .